Cas no 21083-30-7 (PHENYLTHIOHYDANTOIN ALPHA-AMINOISOBUTYRIC ACID)

• Product Name: PHENYLTHIOHYDANTOIN ALPHA-AMINOISOBUTYRIC ACID
• CAS No: 21083-30-7
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 825280
• PubChem ID: 4177959
• Update Time: 2025-04-19

PHENYLTHIOHYDANTOIN ALPHA-AMINOISOBUTYRIC ACID Chemical and Physical Properties

Names and Identifiers

• PHENYLTHIOHYDANTOIN ALPHA-AMINOISOBUTYRIC ACID
• PTH-DL-ALPHA-AMINOISOBUTYRIC ACID
• PTH-α-aminoisobutyric acid
• 5,5-dimethyl-3-phenyl-2-sulfanylideneimidazolidin-4-one
• PTH-alpha-aminoisobutyric acid
• PTH- alpha -aminoisobutyric acid
• PTH-DL-a-aminoisobutyric acid
• J-013830
• 21083-30-7
• DB-045473
• DTXSID60400325
• 5,5-dimethyl-3-phenyl-2-thioxoimidazolidin-4-one

• Inchi： 1S/C11H12N2OS/c1-11(2)9(14)13(10(15)12-11)8-6-4-3-5-7-8/h3-7H,1-2H3,(H,12,15)
• InChI Key： SOWKARYGXPPVML-UHFFFAOYSA-N
• SMILES： S=C1N(C2C=CC=CC=2)C(C(C)(C)N1)=O

Computed Properties

• Exact Mass: 220.06700
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.43000
• LogP: 2.08010